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Compound of Interest

Compound Name: Methyl Perfluoroamyl Ketone

Cat. No.: B155306

Methyl Perfluoroamyl Ketone, chemically known as 1,1,1,2,2,4,5,5,5-nonafluoro-4-
(trifluoromethyl)-3-pentanone and identified by the ASHRAE nomenclature FK-5-1-12, is a
fluorinated ketone that has garnered significant attention for its unique combination of
properties. It is perhaps most widely recognized under the brand name 3M™ Novec™ 1230
Fire Protection Fluid.[1] At room temperature, it is a clear, colorless liquid that evaporates
quickly.[1][2][3]

This compound's primary application is as a clean agent fire suppressant, where it functions by
rapidly removing heat from a fire, thereby disrupting the combustion process.[1][2] Unlike
traditional fire extinguishing agents like carbon dioxide, which displace oxygen, Methyl
Perfluoroamyl Ketone's mechanism of heat absorption makes it exceptionally safe for use in
occupied spaces, as it does not pose a suffocation risk.[1][2][4] Its utility extends to protecting
high-value assets such as sensitive electronic equipment, data centers, museums, and
hospitals, as it leaves no residue after discharge.[2][5]

From a safety and environmental perspective, Methyl Perfluoroamyl Ketone presents a
favorable profile. It has zero ozone depletion potential (ODP) and a global warming potential
(GWP) of less than one over a 100-year period.[5][6] Toxicological studies have shown that it is
not a carcinogen and, while it may cause mild eye irritation, it does not irritate the skin.[1] This
guide provides a comprehensive technical overview for researchers, scientists, and drug
development professionals on the safe handling, storage, and emergency procedures related
to Methyl Perfluoroamyl Ketone in a laboratory and research environment.
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Chemical and Physical Properties

The handling procedures and safety precautions for any chemical are fundamentally derived
from its physical and chemical properties. Methyl Perfluoroamyl Ketone is a liquid at ambient
conditions, which simplifies its handling compared to gaseous agents.[3] Its low heat of
vaporization and high vapor pressure mean that it transitions from a liquid to a gas rapidly upon
release, a key property for its function as a fire suppressant but also a consideration for
inhalation exposure control in a lab setting.[3]

Property Value Source

_ 11,1,2,2,4,5,5,5-nonafluoro-4-
Chemical Name ) [1]
(trifluoromethyl)-3-pentanone

FK-5-1-12, Perfluoro(2-methyl-
Synonyms [2]
3-pentanone)

CAS Number 756-13-8 N/A
Molecular Formula CeF120 N/A
Boiling Point 49.2 °C (120.6 °F) [3]
Vapor Pressure 40.4 kPa @ 25 °C [3]
Liquid Density 1.6 g/mL@ 25 °C [3]
Ozone Depletion Potential

0 [51[7]
(ODP)
Global Warming Potential

<1 [51[7]
(GWP)
Atmospheric Lifetime ~5 days [5]

Toxicological Profile and Hazard Assessment

Methyl Perfluoroamyl Ketone is characterized by its low toxicity, a primary reason for its
suitability in applications where human exposure is possible.[1][4] However, as with any
chemical, understanding its toxicological limits is crucial for establishing safe handling
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protocols. The primary routes of potential exposure in a laboratory setting are inhalation and

eye contact.

Key Toxicological Data:

Acute Toxicity: The agent is considered to have low acute toxicity. It is not a skin irritant but
can cause mild, temporary eye irritation.[1]

Inhalation: While it is considered safe for use in occupied spaces at its typical fire
extinguishing design concentrations (around 4.5-6%), prolonged inhalation of high
concentrations of the vapor may cause adverse effects.[3][5] Local exhaust ventilation
should be employed when handling open containers.[8]

Carcinogenicity: The Ames test indicates that Methyl Perfluoroamyl Ketone is not a
carcinogen.[1]

No Observed Adverse Effect Level (NOAEL): For fire suppression applications, there is a
significant safety margin of over 70% between the typical design concentration and the
NOAEL.[5]

In case of exposure, the following first aid measures are recommended:

Eye Contact: Flush eyes with cool water for 15 minutes and seek medical attention if
irritation persists.[8]

Skin Contact: Wash the affected area with soap and water.[7]
Inhalation: If respiratory irritation or distress occurs, remove the individual to fresh air.[7][8]

Ingestion: Do not induce vomiting. Give two glasses of water.[7]

Hierarchy of Controls for Safe Handling

A systematic approach to safety, known as the hierarchy of controls, should be implemented to

minimize risk when working with Methyl Perfluoroamyl Ketone. This methodology prioritizes

controls from most to least effective.
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Hierarchy of Controls for Methyl Perfluoroamyl Ketone
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Caption: Hierarchy of controls, from most to least effective.

Standard Operating Procedures for Handling

Adherence to established protocols is critical for ensuring safety. The following procedures are

based on best practices for handling chemical agents in a laboratory setting.

Personal Protective Equipment (PPE)
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The final line of defense against chemical exposure is appropriate PPE. The selection of PPE
should be based on a thorough risk assessment of the specific procedures being performed.

» Eye Protection: Chemical safety goggles should be worn whenever there is a potential for
splashing.[9][10]

» Skin Protection: While Methyl Perfluoroamyl Ketone is not a skin irritant, wearing nitrile or
neoprene gloves is a standard good laboratory practice to prevent contact.[1][11]
Contaminated clothing should be removed and laundered before reuse.[8][12]

» Respiratory Protection: If working with heated material or in poorly ventilated areas, a
NIOSH-approved respirator with an organic vapor cartridge may be necessary.[9][10]

Engineering Controls

Engineering controls are designed to remove the hazard at the source, before it comes into
contact with the worker.

o Ventilation: All handling of open containers of Methyl Perfluoroamyl Ketone should be
conducted in a well-ventilated area, preferably within a chemical fume hood or with local
exhaust ventilation.[7][8] This is crucial due to the chemical's volatility.[3]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the work area.[13]

Storage and Transport

Proper storage and transport are essential to prevent accidental release and maintain chemical
integrity.

» Storage Conditions: Store containers in a cool, dry, and well-ventilated place, away from
direct sunlight and heat sources.[7][14][15] Keep containers tightly closed when not in use.
[14][15][16]

e Cylinder Handling: If the material is in pressurized cylinders, these must be protected from
physical damage. Do not drag, roll, or drop cylinders.[8][17] Cylinders should be stored
upright and secured to prevent them from falling over.[17]
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e Incompatible Materials: Avoid contact with strong bases, amines, and alcohols.[7]

Dispensing and Use

e Grounding: When transferring the liquid, use proper bonding and grounding procedures to
prevent static discharge, which could be an ignition source if flammable vapors are present.
[14][16][18]

e Avoid Contamination: Do not allow liquid Methyl Perfluoroamyl Ketone to come into
contact with water or solvents, as this could render the product ineffective for its intended
use.[6]

Emergency Procedures

In the event of an accidental release or exposure, a clear and practiced emergency plan is
vital.

Spill and Leak Response

Evacuate: Evacuate non-essential personnel from the immediate area.[8]
e Ventilate: Ensure the area is well-ventilated. Open windows and doors if safe to do so.[7]

« Containment: For liquid spills, contain the spill using a non-combustible absorbent material
like sand or earth.[12] Prevent the material from entering sewers or confined areas.[8]

e Cleanup: Use non-sparking tools to collect the absorbed material and place it in a suitable,
closed container for disposal.[12][15][16]

e Cylinder Leaks: If a pressurized cylinder is leaking, attempt to stop the flow of gas only if it
can be done without risk. If the leak is in the container or valve, move the cylinder to a safe
outdoor location and contact the supplier or emergency services.[8]
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Caption: Basic workflow for a chemical spill response.

Waste Disposal

Disposal of Methyl Perfluoroamyl Ketone and any contaminated materials must be
conducted in strict accordance with all applicable local, state, and federal regulations.[10][19]
Do not dispose of the chemical into sewers or waterways. Contact a licensed professional
waste disposal service to ensure proper disposal.[14][20] Empty containers may retain product
residue and should be treated as hazardous until properly decontaminated.[8][12]

Conclusion

Methyl Perfluoroamyl Ketone (FK-5-1-12) is a valuable compound with a strong safety and
environmental profile, particularly in its primary role as a fire suppression agent. For laboratory
and research professionals, its safe handling hinges on a comprehensive understanding of its
properties, adherence to the hierarchy of controls, and consistent application of standard
operating procedures. By implementing robust engineering controls, utilizing appropriate
personal protective equipment, and maintaining rigorous storage and handling protocols, the
risks associated with this chemical can be effectively managed, ensuring a safe working
environment.

References
Firetrace. (n.d.). FK-5-1-12 Fluid - Fire Suppression Systems.

o Control Fire Systems. (2025, March 12). FK-5-1-12 vs. CO:z Fire Suppression: Which Is
Safer and More Effective?

o Fire Fighter Industry. (2025, May 19). FK-5-1-12: What is it?

e 3M. (2006, December). Novec 1230 Fluid Storage and Handling. Scribd.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b155306?utm_src=pdf-body-img
https://www.benchchem.com/product/b155306?utm_src=pdf-body
https://www.mohawk-finishing.com/mhk_cds/product_msds/645-611_MHK%20US%20GHS%20SDS%20English.pdf
https://www.solventsandpetroleum.com/uploads/6/0/3/7/60372849/methyl_amyl_ketone.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/02469
https://www.sigmaaldrich.com/US/en/sds/sial/rtc000086
https://www.janusfiresystems.com/downloads/MSDS/DOC428-JFS-FK-5-1-12-SDS.pdf
https://betafueling.com/wp-content/uploads/2025/10/Methyl-Amyl-Ketone.pdf
https://www.benchchem.com/product/b155306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

MEP Fire. (n.d.). FK-5-1-12 Product Information.

Janus Fire Systems. (2023, July 3). SAFETY DATA SHEET - FK-5-1-12 Fire Protection Fluid
with Expellant.

Kidde-Fenwal, Inc. (n.d.). Kidde Novec 1230 Manual. Digisensor.

Safelincs. (n.d.). MATERIAL SAFETY DATA SHEET Novec 1230.

American Chemistry Council. (n.d.). Guidance for Selection of Personal Protective
Equipment for MDI Users.

Control Fire Systems. (n.d.). Pre-engineered NOVEC 1230 500 Psi.

3M. (n.d.). 3M™ Novec™ 1230 Fire Protection Fluid.

MG Chemicals. (2020, March 12). Safety Data Sheet - METHYL AMYL KETONE (MAK).
Mohawk Finishing. (n.d.). US/GHS MSDS.

BETA Fueling Systems. (2016, April 29). SAFETY DATA SHEET - METHYL AMYL KETONE.
Union Petrochemical. (2017, April 1). SAFETY DATA SHEET - Methyl Ethyl Ketone.
Chemfax. (2021, January 25). Safety Data Sheet - Methyl Ethyl Ketone.

Solvents & Petroleum Service, Inc. (2015, June 15). Safety Data Sheet - METHYL AMYL
KETONE.

National Center for Biotechnology Information. (n.d.). Methyl Perfluorobutyl Ketone.
PubChem.

University of California, Santa Barbara. (n.d.). Chemical Safety: Personal Protective
Equipment.

University of Tennessee, Knoxville. (n.d.). Personal Protective Equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The i

nformation provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Tech
suits

nical Support:The protocols provided are for reference purposes. Unsure if this reagent
your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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